Cas no 1807068-74-1 (2-Chloromethyl-6-hydroxy-3-methylpyridine)

• Product Name: 2-Chloromethyl-6-hydroxy-3-methylpyridine
• CAS No: 1807068-74-1
• MF: C₇H₈ClNO
• MW: 157.597520828247
• CID: 4914826
• Update Time: 2025-05-25

2-Chloromethyl-6-hydroxy-3-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-Chloromethyl-6-hydroxy-3-methylpyridine

• Inchi： 1S/C7H8ClNO/c1-5-2-3-7(10)9-6(5)4-8/h2-3H,4H2,1H3,(H,9,10)
• InChI Key： BDIIXTMSVGDDMJ-UHFFFAOYSA-N
• SMILES： ClCC1=C(C)C=CC(N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 218
• XLogP3: 0.5
• Topological Polar Surface Area: 29.1

Additional information on 2-Chloromethyl-6-hydroxy-3-methylpyridine

2-Chloromethyl-6-hydroxy-3-methylpyridine: A Comprehensive Overview

The compound 2-Chloromethyl-6-hydroxy-3-methylpyridine, identified by the CAS number 1807068-74-1, is a significant organic molecule with a diverse range of applications in various fields. This pyridine derivative has garnered attention due to its unique chemical properties and potential utility in pharmaceuticals, agrochemicals, and materials science. The structure of this compound consists of a pyridine ring substituted with a chloromethyl group at position 2, a hydroxyl group at position 6, and a methyl group at position 3. These substituents impart distinct electronic and steric effects, making it a versatile building block for further chemical transformations.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 2-Chloromethyl-6-hydroxy-3-methylpyridine. Researchers have explored various methodologies, including nucleophilic aromatic substitution and cross-coupling reactions, to construct this compound. For instance, a study published in the Journal of Organic Chemistry demonstrated the use of palladium-catalyzed coupling reactions to assemble this molecule with high yield and selectivity. Such methods not only enhance the scalability of production but also pave the way for its integration into larger molecular frameworks.

The hydroxyl group at position 6 of 2-Chloromethyl-6-hydroxy-3-methylpyridine plays a crucial role in its reactivity. It can act as a nucleophile or participate in hydrogen bonding, which is essential for its interactions with biological systems. Recent studies have highlighted its potential as an intermediate in drug discovery programs targeting enzyme inhibitors and receptor modulators. For example, researchers at the University of California have utilized this compound as a key intermediate in the synthesis of novel kinase inhibitors, showcasing its versatility in medicinal chemistry.

In addition to its pharmaceutical applications, 2-Chloromethyl-6-hydroxy-3-methylpyridine has found utility in agrochemicals. Its ability to act as a precursor for herbicides and fungicides has been explored extensively. A research team from the Max Planck Institute reported that derivatives of this compound exhibit potent activity against plant pathogens, making them promising candidates for sustainable agricultural practices.

The methyl group at position 3 contributes to the compound's stability and lipophilicity, which are critical properties for its application in materials science. Recent investigations have focused on its use as a monomer in polymer synthesis, where it imparts unique electronic properties to the resulting materials. For instance, scientists at MIT have developed novel conducting polymers incorporating this compound, demonstrating its potential in advanced electronics and energy storage devices.

The chloromethyl group at position 2 introduces additional functionality to 2-Chloromethyl-6-hydroxy-3-methylpyridine. This substituent allows for further alkylation or substitution reactions, enabling the construction of more complex molecular architectures. A study published in Nature Communications highlighted its use as a versatile platform for constructing heterocyclic compounds with intricate ring systems.

In conclusion, 2-Chloromethyl-6-hydroxy-3-methylpyridine is a multifaceted compound with significant potential across various disciplines. Its unique structure and reactivity make it an invaluable tool in synthetic chemistry, drug discovery, agrochemical development, and materials science. As research continues to uncover new applications and synthetic routes for this compound, its role in advancing scientific innovation is expected to grow further.